Cas no 821794-54-1 (Methylmalonyl DL-Carnitine Chloride (Mixture of Diastereomers))

• Product Name: Methylmalonyl DL-Carnitine Chloride (Mixture of Diastereomers)
• CAS No: 821794-54-1
• MF: C₁₁H₂₀ClNO₆
• MW: 297.73260307312
• CID: 696522
• PubChem ID: 71750419
• Update Time: 2025-04-19

Methylmalonyl DL-Carnitine Chloride (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-(2-carboxy-1-oxopropoxy)-N,N,N-trimethyl-, chloride
• Methylmalonyl DL-Carnitine Chloride (Mixture of Diastereomers)
• [3-carboxy-2-(2-carboxypropanoyloxy)propyl]-trimethylazanium,chloride
• Methylmalonyl DL-Car
• 3-Carboxy-2-(2-carboxy-1-oxopropoxy)-N,N,N-trimethyl-1-propanaminium Chloride
• [3-carboxy-2-(2-carboxypropanoyloxy)propyl]-trimethylazanium;chloride
• DTXSID20858060
• FT-0671898
• 3-Carboxy-2-[(2-carboxypropanoyl)oxy]-N,N,N-trimethylpropan-1-aminium chloride
• 821794-54-1

• Inchi： 1S/C11H19NO6.ClH/c1-7(10(15)16)11(17)18-8(5-9(13)14)6-12(2,3)4;/h7-8H,5-6H2,1-4H3,(H-,13,14,15,16);1H
• InChI Key： GCTKNVUCBFQXAL-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(C(C(=O)O)C)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 297.09800
• Monoisotopic Mass: 297.0979151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 103.73000
• LogP: -0.73290

Methylmalonyl DL-Carnitine Chloride (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives